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Compound of Interest

Methyl 5-aminonicotinate
Compound Name:

hydrochloride
CAS No.: 1182721-48-7
Cat. No.: B1530798

Get Quote

\ J

High-Purity Scaffold for Medicinal Chemistry & Lead Optimization[1]

Introduction & Scaffold Analysis

Methyl 5-aminonicotinate hydrochloride (CAS: 36052-25-2 (free base); HCI salt analogues)
is a "privileged scaffold" in drug discovery, particularly within kinase inhibitor and GPCR ligand
development.[1]

Structurally, it presents a trifunctional core:

* 5-Amino Group: An electron-deficient primary amine positioned meta to the pyridine nitrogen.
[1] Its reduced nucleophilicity (compared to aniline) requires tailored coupling protocols.

+ 3-Methoxycarbonyl Group: An ester handle allowing for orthogonal diversification (hydrolysis
to acid, reduction to alcohol/aldehyde).[1]

« Pyridine Nitrogen: Provides solubility modulation and hydrogen-bond acceptor capability,
critical for binding affinity in active pockets.[1]
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Key Application Areas:

« Kinase Inhibitors: Precursor for 3,5-disubstituted pyridine cores (e.g., p38 MAPK, VEGFR
inhibitors).[1]

e Heterocyclic Fusion: Starting material for synthesizing 1,x-naphthyridines and pyrido[3,4-
d]pyrimidines.[1]

Critical Handling & Stability (MSDS Highlights)

The hydrochloride salt form imparts stability but introduces acidity and hygroscopicity.

Property Specification / Note

Appearance Off-white to pale yellow crystalline solid.[1]

High in Water, DMSO, Methanol. Low in DCM,

Solubility ]
Toluene (unless neutralized).
~3.5 (Pyridine N), ~2.0 (5-NH2, highly
pKa (est) )
deactivated).[1]
Hygroscopicity Moderate.[1] Store in a desiccator at 2—8°C.
Stability Stable under N2. Avoid strong oxidizing agents.

Core Directive:Always neutralize the HCI salt before using the amine as a nucleophile in non-
agueous organic synthesis. Failure to free-base effectively is the #1 cause of low yields in
amide couplings.[1]

Reaction Protocol A: Chemoselective N-Acylation

Objective: Synthesize amide derivatives while preserving the ester group. Challenge: The 5-
amino group is deactivated by the electron-withdrawing ester and the pyridine ring.[1] Standard
EDC/NHS coupling often fails. Solution: Use of Acid Chlorides with a non-nucleophilic base or
high-activity coupling agents like HATU.[1]
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Method Al: Acid Chloride Route (Recommended for
Scale-up)[1]

Reagents:

Methyl 5-aminonicotinate HCI (1.0 equiv)[1]

Acid Chloride (R-COCI) (1.1 equiv)[1]

Triethylamine (TEA) or DIPEA (3.0 equiv) — Extra equiv needed to neutralize HCI salt.

Dichloromethane (DCM) (anhydrous)

Step-by-Step Protocol:

Free-Basing (In-situ): Charge a flame-dried RBF with Methyl 5-aminonicotinate HCI (1.0 eq)
and anhydrous DCM (0.2 M concentration).

» Neutralization: Cool to 0°C. Dropwise add TEA (3.0 eq). Stir for 15 min until the solid
dissolves or forms a fine suspension of TEA-HCI.

e Acylation: Add the Acid Chloride (1.1 eq) dropwise over 10 mins.
o Note: If the acid chloride is solid, dissolve in minimal DCM first.

o Reaction: Allow to warm to Room Temperature (RT) and stir for 2—4 hours. Monitor by TLC
(5% MeOH in DCM) or LC-MS.[1]

e Quench: Add sat. NaHCOs solution.
o Workup: Extract with DCM (3x). Wash organics with Brine. Dry over NazS0Oa.[2]

 Purification: Flash column chromatography (Hexane/EtOAc gradient).

Method A2: HATU-Mediated Coupling (For Precious
Acids)

Use this when the acid chloride is unstable or not commercially available.[1]
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» Dissolve Carboxylic Acid (1.1 eq) in DMF.
e Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 min to activate ester.
o Add Methyl 5-aminonicotinate HCI (1.0 eq).

» Stir at 50°C for 4—6 hours. Heat is often required due to the low nucleophilicity of the
aminopyridine.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig
Amination

Objective: N-Arylation to form bi-aryl amine structures.[1] Scientific Logic: The deactivated
amine makes it a poor nucleophile for SNAr. Pd-catalysis is required.[1][3] Ligand selection is
critical; BrettPhos or XPhos are preferred for electron-deficient amines.[1]

Reagents:

Methyl 5-aminonicotinate HCI (1.0 equiv)[1]

Aryl Bromide/lodide (1.0 equiv)

Catalyst: Pdz(dba)s (0.02 equiv) or Pd(OAC):

Ligand: BrettPhos or XPhos (0.04 equiv)

Base: Cs2CO0Os (3.0 equiv) — Must be anhydrous.

Solvent: 1,4-Dioxane or Toluene (degassed).[1]

Workflow:

» Pre-complexation: In a glovebox or under Argon, mix Pd source and Ligand in the solvent
and stir for 5 min.

» Substrate Addition: Add Methyl 5-aminonicotinate HCI, Aryl Halide, and Cs2COs.

¢ De-gassing: Sparge with Argon for 5 mins. Seal the vial.
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e Heating: Heat to 100°C for 12—-18 hours.
« Filtration: Filter through a Celite pad to remove Pd black.

e Analysis: The product will be the secondary amine.

Visualization: Reactivity & Workflow
Diagram 1: Synthetic Divergence from Methyl 5-
Aminonicotinate

This flowchart illustrates the decision logic for processing this scaffold based on target
functionalization.
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Caption: Strategic functionalization pathways. Neutralization is the obligate first step for N-
functionalization.

Analytical Data & Troubleshooting

Expected Analytical Profile (Free Base):
e 1H NMR (DMSO-d6):
o 68.5-8.6 (d, 1H, H-6, a-to-N)[1]

o 0 8.2 (d, 1H, H-2, between N and ester)[1]
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o &7.4(dd, 1H, H-4)[1]

o 0 5.8-6.0 (br s, 2H, NH2 — Chemical shift varies with concentration)

o & 3.85 (s, 3H, OMe)

Troubleshooting Table:

Issue

Probable Cause

Corrective Action

Low Yield (Amide Coupling)

Incomplete neutralization of
HCI salt.

Ensure 3.0+ equiv of base is
used. Check pH > 8 before

adding electrophile.

No Reaction (Buchwald)

Catalyst poisoning by free

amine or pyridine N.

Switch to BrettPhos
precatalyst (G3). Increase
temp to 110°C. Ensure O2

exclusion.

Hydrolysis of Ester

Adventitious water during

coupling.

Use anhydrous solvents.[4]
Avoid hydroxide bases
(NaOH/KOH) during
neutralization; use mild

carbonates or tertiary amines.

Solubility Issues

Zwitterionic nature of product.

If hydrolyzing to acid, adjust
pH to isoelectric point (~4.5) to
precipitate, or use ion-

exchange resin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Application Note: Methyl 5-Aminonicotinate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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